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Compound of Interest

2-(Azepan-1-yl)-N-
Compound Name:

methylethanamine
CAS No.: 118808-13-2

Cat. No.: B3218262

Get Quote

\ J

Chemical Identity & Strategic Significance
Product Identification

¢ Chemical Name: 2-(Azepan-1-yl)-N-methylethanamine[1]

e Synonyms: N-[2-(1-Azepanyl)ethyl]-N-methylamine; 1-(2-
Methylaminoethyl)hexamethyleneimine; N-Methyl-2-(hexamethyleneimino)ethylamine.

e CAS Number: 118808-13-2 (Hydrate form reference); Free base often unlisted in public
registries.

¢ Molecular Formula: C

H

N

[1]
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e Molecular Weight: 156.27 g/mol

e SMILES:CNCCN1CCCCCC1

Research Context & Pharmacophore Utility

This compound represents a critical "unsymmetrical diamine" scaffold in medicinal chemistry. It
combines a lipophilic azepane ring (7-membered heterocycle) with a polar N-methylethylamine
tail.

o Drug Development: The azepane moiety is a bioisostere for piperidine and is found in
antihistamines (e.g., Azelastine) and CNS-active agents. The N-methyl group allows for fine-
tuning of basicity and metabolic stability (N-demethylation pathways).

o Ligand Design: Used as a precursor for synthesizing high-affinity ligands for Sigma receptors
and Cholinesterase inhibitors.

Hazard Identification & Toxicology (The "Why")

GHS Classification:DANGER Signal Word: DANGER
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Mechanism of
Hazard Class Category Hazard Statement .
Action

Alkaline Hydrolysis:
The high pKa (~10.5)

- H314: Causes severe of the secondary
in

) o 1B skin burns and eye amine allows it to
Corrosion/Irritation

damage. saponify membrane
lipids, causing deep

tissue necrosis.

CNS Excitation:
Lipophilic azepane

facilitates Blood-Brain

o H301: Toxic if Barrier (BBB)
Acute Toxicity (Oral) 3 )
swallowed. crossing; acts as a
non-specific
monoamine
modulator.

Haptenization:

Reactive amines can
H334: May cause

bind to pulmonary
allergy or asthma

[EEN

Sensitization (Resp.) oroteins, triggering
symptoms. e
IgE-mediated immune

responses.

Toxicological Insight

Unlike simple aliphatic amines, the azepane ring increases lipophilicity (LogP ~1.6), enhancing
dermal absorption rates. Standard nitrile gloves may offer insufficient protection times
compared to their performance with diethylamine.

Physicochemical Properties (Predicted &
Analogous)

Data derived from structure-activity relationships (SAR) of close analogue N-(2-
piperidinyl)ethyl-N-methylamine.
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Property Value Scientific Note

Amine oxidation leads to

Physical State Colorless to pale yellow liquid ] )
yellowing over time.
N ) High BP due to intermolecular
Boiling Point 205°C - 210°C (at 760 mmHQ) )
H-bonding.
) Less dense than water; floats
Density 0.92 g/cm?3 ) )
during extraction.
~10.2 (2° Amine), ~11.0 (3° Diprotic base; acts as a proton
pKa (Base) )
Amine) sponge.
- o Hygroscopic; absorbs
Solubility Miscible in Water, EtOH, DCM ) )
atmospheric moisture/CO2.
) Combustible but not highly
Flash Point ~85°C (Closed Cup)

flammable.

Synthesis & Purity Protocol (The "How")

Objective: Synthesis of 2-(Azepan-1-yl)-N-methylethanamine via Nucleophilic Substitution.
Scale: 10.0 g Target Precursor: 2-(Hexamethyleneimino)ethyl chloride hydrochloride (CAS
26487-67-2).[2]

Experimental Workflow (Graphviz)

Target:
2(Azepan-1-yl)-N-methylethanamine

Click to download full resolution via product page

Caption: Nucleophilic substitution pathway utilizing excess methylamine to suppress bis-
alkylation side products.

Detailed Methodology
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» Free Basing: Dissolve 2-(Hexamethyleneimino)ethyl chloride HCI (15 g) in water (50 mL).
Cool to 0°C. Add 20% NaOH until pH > 12. Extract with DCM (3 x 50 mL). Dry organic layer
(MgS04) and concentrate to obtain the unstable free base chloride.

» Alkylation: Transfer the chloride oil immediately to a pressure vessel. Add Methylamine (40%
in H20, 10 equivalents). The large excess is critical to prevent the product from reacting with
another molecule of starting material (polymerization).

e Reaction: Seal and heat to 60°C for 12 hours.

o Workup: Cool to RT. Remove excess methylamine via rotary evaporation (trap with HCI
scrubber). Basify residue with 5M NaOH. Extract with DCM.

e Purification: Distill under high vacuum (0.1 - 0.5 mmHg). Collect the fraction boiling at ~85-
90°C (vacuum dependent).

Safe Handling & Storage
Containment Strategy

o Atmosphere: This amine is air-sensitive (absorbs CO2 to form carbamates). Handle under
Argon or Nitrogen using Schlenk techniques.

o Storage: Store in amber glass vials with PTFE-lined caps at 2°C to 8°C.

Personal Protective Equipment (PPE) Selection

e Gloves (Critical):

o Standard Nitrile (0.11mm):NOT RECOMMENDED for prolonged contact. Breakthrough
time < 15 mins.

o Recommended:Silver Shield / Laminate Film or Thick Nitrile (>0.3mm).

o Respiratory: Use a full-face respirator with Type K (Ammonia/Amine) cartridges if working
outside a fume hood.

Emergency Response Logic
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Exposure Decision Tree (Graphviz)

Incident Detected

Exposure Type?

l

Skin Contact Eye Contact Bench Sill
(Corrosive) (Immediate Damage) P
; 1. Evacuate Area
1. Blot excess (do not r.ub) 1. Hold eyelid open 2. Do NOT use Water (Heat gen)
2. Flush water 15+ min 2. Flush water 30 min 3. Absorb with Vermiculite
3. PEG 400 wash (if avail) 3. Ophthalmologist ASAP 4. Neutralize with weak acid (Citric)

Click to download full resolution via product page

Caption: Triage logic for amine exposure. Note the prohibition of water on concentrated spills to
prevent exothermic aerosolization.

Fire Fighting

o Media: Alcohol-resistant foam or Dry Chemical. Do NOT use water jet (may spread the
lipophilic amine).

o Combustion Products: Emits toxic NOx fumes. Firefighters must wear SCBA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. PubChemlLite - [2-(azepan-1-yl)ethyl](methyl)amine dihydrochloride (C9H20N2)
[pubchemlite.lcsb.uni.lu]

2. indiamart.com [indiamart.com]
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To cite this document: BenchChem. [Technical Safety Data Sheet (SDS) Guide: 2-(Azepan-
1-yl)-N-methylethanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3218262/docs#technical-safety-data-sheet-sds-
guide-2-azepan-1-yl-n-methylethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b3218262?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchemlite.lcsb.uni.lu/e/compound/14979289
https://pubchemlite.lcsb.uni.lu/e/compound/14979289
https://www.indiamart.com/proddetail/2-hexamethyleneimino-ethyl-chloride-hydrochloride-cas-26487-67-2-2849826593362.html
https://www.echemi.com/supplier/pd2212012574-1-4-methylphenyl-1h-pyrazol-4-ylmethylamine-hydrochloride.html?page=162
https://www.benchchem.com/product/b3218262/docs#technical-safety-data-sheet-sds-guide-2-azepan-1-yl-n-methylethanamine
https://www.benchchem.com/product/b3218262/docs#technical-safety-data-sheet-sds-guide-2-azepan-1-yl-n-methylethanamine
https://www.benchchem.com/product/b3218262/docs#technical-safety-data-sheet-sds-guide-2-azepan-1-yl-n-methylethanamine
https://www.benchchem.com/product/b3218262/docs#technical-safety-data-sheet-sds-guide-2-azepan-1-yl-n-methylethanamine
https://www.benchchem.com/product/b3218262?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3218262?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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